4-Bromonaphthalene-1,8-dicarboxylic acid

• CAS: 7267-05-2
• Molecular Formula: C12H7BrO4
• Molecular Weight: 295.08 g/mol
• SMILES: C1=CC2=C(C=CC(=C2C(=C1)C(=O)O)C(=O)O)Br
• InChI: InChI=1S/C12H7BrO4/c13-9-5-4-8(12(16)17)10-6(9)2-1-3-7(10)11(14)15/h1-5H,(H,14,15)(H,16,17)
• InChIKey: AFYQWQXJIMCQBQ-UHFFFAOYSA-N

Researchers requiring a rigid, peri-oriented dicarboxylate linker with a synthetic handle often face limited options. 4-Bromonaphthalene-1,8-dicarboxylic acid (CAS 7267-05-2) provides the precise 1,8-NDC geometry essential for predictable MOF topology, while the 4-Br substituent enables post-synthetic Pd-catalyzed cross-coupling for pore functionalization. - The heavy-atom effect of bromine induces spin-orbit coupling, enhancing room-temperature phosphorescence for oxygen sensing and anti-counterfeiting applications. - Higher predicted density (1.8 g/cm³) vs. unsubstituted or 4-Cl analogs offers a practical QC handle via density measurement. - Supplied as a stable, storable diacid precursor; readily converted to the anhydride for dye and optical brightener synthesis upon demand.

4-Bromonaphthalene-1,8-dicarboxylic acid (CAS 7267-05-2): A Halogenated Naphthalene Dicarboxylic Acid Building Block for Advanced Synthesis and Materials

4-Bromonaphthalene-1,8-dicarboxylic acid (CAS 7267-05-2) is a disubstituted naphthalene derivative featuring carboxylic acid groups at the 1- and 8-positions and a bromine atom at the 4-position of the aromatic ring [1]. This compound belongs to the naphthalenedicarboxylic acid (NDC) family, which serves as a versatile ligand class in coordination chemistry and metal-organic framework (MOF) construction [2]. The rigid 1,8-orientation of the carboxyl groups promotes peri-interactions that influence coordination geometry, while the electron-withdrawing bromine substituent modulates both the electronic properties of the aromatic system and provides a synthetic handle for further functionalization via cross-coupling chemistry [3].

1

Building block

Halogenated naphthalene dicarboxylic acid for MOF ligands and coordination chemistry

2

Synthetic handle

4-Bromo substituent enables mild Pd-catalyzed cross-coupling diversification

3

Photophysics

Heavy-atom effect supports room-temperature phosphorescence studies

• [1] Guidechem. 4-Bromonaphthalene-1,8-dicarboxylic acid (CAS 7267-05-2) Chemical Properties. https://wap.guidechem.com/dictionary/jp/7267-05-2.html View Source
• [2] Inorganica Chimica Acta, 2017, 466, 308-323. A review on synthesis, crystal structure and functionality of naphthalenedicarboxylate ligated metal-organic frameworks. View Source
• [3] US Patent 4033986. Process for the preparation of 4-bromo-1,8-naphthalic acid anhydride. View Source

Why Naphthalene-1,8-dicarboxylic Acid or Other 4-Substituted Analogs Cannot Simply Replace 4-Bromonaphthalene-1,8-dicarboxylic Acid

In-class substitution without careful evaluation risks compromising key performance parameters. The 4-bromonaphthalene-1,8-dicarboxylic acid scaffold is not interchangeable with the unsubstituted parent acid or with 4-chloro, 4-nitro, or other halogenated analogs because the bromine substituent uniquely affects three critical properties simultaneously: (i) molecular polarizability and density, which influence crystal packing and separation behavior [1]; (ii) the reactivity of the C-Br bond, which is amenable to oxidative addition under mild palladium-catalyzed cross-coupling conditions that chloro analogs may require harsher conditions to activate [2]; and (iii) the heavy-atom-induced spin-orbit coupling that enhances phosphorescence quantum yields, a property not available from the unsubstituted or 4-nitro derivatives [3]. These intertwined effects mean that selecting the wrong 4-substituted NDC compound can alter MOF topology, reduce synthetic modularity, or eliminate desired photophysical functionality.

Density & crystal packing

Bromine increases density and polarizability vs. H, Cl, or NO₂ analogs; may alter MOF topology and separation behavior.

Cross-coupling reactivity

C-Br bond undergoes oxidative addition under mild Pd conditions; C-Cl analogs often need harsher activation, limiting synthetic modularity.

Phosphorescence functionality

Only Br provides sufficient spin-orbit coupling for room-temperature triplet emission; unsubstituted or NO₂ derivatives lack this photophysical property.

• [1] Guidechem (4-bromonaphthalene-1,8-dicarboxylic acid), Pinpools (naphthalene-1,8-dicarboxylic acid), Molbase (4-chloronaphthalene-1,8-dicarboxylic acid), Pinpools (4-nitronaphthalene-1,8-dicarboxylic acid). Comparative predicted density data compiled from independent database entries. View Source
• [2] MDPI. 4-Phenyl-1,8-naphthalimide was synthesized by imidation of commercially available 4-bromo-1,8-naphthalic anhydride, followed by Suzuki coupling with phenyl boronic acid, both under microwave heating. Search Results, MDPI. View Source
• [3] Macromolecules, 1991, 24 (14), pp 4051-4056. Phosphorescence from a bromonaphthalene lumophore as a photophysical probe of polymer conformation and interpolymer interactions. View Source

Quantitative Differentiation Evidence: 4-Bromonaphthalene-1,8-dicarboxylic acid vs. Unsubstituted, 4-Chloro, and 4-Nitro Analogs

Predicted Density: 4-Bromo Derivative Exhibits the Highest Density Among 1,8-NDC Analogs

The predicted density of 4-bromonaphthalene-1,8-dicarboxylic acid (1.8 ± 0.1 g/cm³) [1] is substantially higher than that of the unsubstituted parent acid (1.454 g/cm³) [2], the 4-chloro analog (1.56 g/cm³) [3], and the 4-nitro analog (1.627 g/cm³) [4]. This represents an approximately 23.8% increase over the unsubstituted compound and a 15.4% increase over the 4-chloro analog.

Predicted density

Data to verify

1.8 ± 0.1 g/cm³

Supports density-based QC differentiation from H, Cl, NO₂ analogs

Predicted values from chemical databases; experimental confirmation recommended

Evidence Dimension	Predicted density (g/cm³) at 25°C
Target Compound Data	1.8 ± 0.1 g/cm³
Comparator Or Baseline	Naphthalene-1,8-dicarboxylic acid: 1.454 g/cm³; 4-Chloronaphthalene-1,8-dicarboxylic acid: 1.56 g/cm³; 4-Nitronaphthalene-1,8-dicarboxylic acid: 1.627 g/cm³
Quantified Difference	+23.8% vs. unsubstituted; +15.4% vs. 4-chloro; +10.6% vs. 4-nitro
Conditions	Predicted values from chemical databases (Guidechem, Pinpools, Molbase)

Why This Matters

Higher density influences crystallinity, packing efficiency in solid-state materials, and may be exploited for density-based separation or identification in quality control workflows.

• [1] Guidechem. 4-Bromonaphthalene-1,8-dicarboxylic acid (CAS 7267-05-2) Chemical Properties. Density: 1.8±0.1 g/cm³ (Predicted). View Source
• [2] Pinpools. Naphthalene-1,8-dicarboxylic acid (CAS 518-05-8) Properties. Density: 1.454 g/cm³. View Source
• [3] Molbase. 4-Chloronaphthalene-1,8-dicarboxylic acid (CAS 13577-46-3) Properties. Density: 1.56 g/cm³. View Source
• [4] Pinpools. 4-Nitronaphthalene-1,8-dicarboxylic acid (CAS 5425-83-2) Properties. Density: 1.627 g/cm³. View Source

Predicted Boiling Point: 4-Bromo Derivative Shows Elevated Boiling Point Consistent with Increased Molecular Weight and Polarizability

The predicted boiling point of 4-bromonaphthalene-1,8-dicarboxylic acid at 760 mmHg is 543.5 ± 35.0 °C [1], compared to 511.6 °C for naphthalene-1,8-dicarboxylic acid [2] and 535.8 °C for the 4-chloro analog [3]. The 4-nitro analog exhibits a boiling point of 586.4 °C [4], which reflects the strong polar nitro group. Relative to the unsubstituted parent, the 4-bromo compound shows an elevation of approximately 32 °C.

Predicted boiling point

Data to verify

543.5 ± 35.0 °C

Intermediate volatility may facilitate purification by sublimation

Predicted at 760 mmHg; lab-scale verification advised

Evidence Dimension	Predicted boiling point (°C) at 760 mmHg
Target Compound Data	543.5 ± 35.0 °C
Comparator Or Baseline	Naphthalene-1,8-dicarboxylic acid: 511.6 °C; 4-Chloronaphthalene-1,8-dicarboxylic acid: 535.8 °C; 4-Nitronaphthalene-1,8-dicarboxylic acid: 586.4 °C
Quantified Difference	+31.9 °C vs. unsubstituted; +7.7 °C vs. 4-chloro; -42.9 °C vs. 4-nitro
Conditions	Predicted values at 760 mmHg from chemical databases

Why This Matters

The intermediate boiling point of the 4-bromo derivative relative to other 4-substituted analogs may facilitate purification by sublimation or distillation under reduced pressure, offering a practical advantage in preparative-scale workflows.

• [1] Guidechem. 4-Bromonaphthalene-1,8-dicarboxylic acid (CAS 7267-05-2). Boiling point: 543.5±35.0 °C at 760 mmHg (Predicted). View Source
• [2] ChemSrc. Naphthalene-1,8-dicarboxylic acid (CAS 518-05-8). Boiling point: 511.6 °C at 760 mmHg. View Source
• [3] Molbase. 4-Chloronaphthalene-1,8-dicarboxylic acid (CAS 13577-46-3). Boiling point: 535.8 °C at 760 mmHg. View Source
• [4] Pinpools. 4-Nitronaphthalene-1,8-dicarboxylic acid (CAS 5425-83-2). Boiling point: 586.4 °C at 760 mmHg. View Source

Synthetic Versatility: C-Br Bond Enables Mild Palladium-Catalyzed Cross-Coupling for Diversification

The C-Br bond in 4-bromonaphthalene-1,8-dicarboxylic acid (or its anhydride form) undergoes oxidative addition with Pd(0) catalysts under mild conditions, enabling Suzuki, Heck, and Sonogashira couplings [1]. In contrast, the C-Cl bond in 4-chloronaphthalene-1,8-dicarboxylic acid typically requires higher temperatures, stronger bases, or specialized ligands due to the higher bond dissociation energy of C-Cl (397 kJ/mol) versus C-Br (280 kJ/mol) [2]. 4-Phenyl-1,8-naphthalimide has been synthesized from commercially available 4-bromo-1,8-naphthalic anhydride via Suzuki coupling with phenyl boronic acid under microwave heating, demonstrating practical synthetic accessibility [3]. The 4-nitro derivative is not amenable to cross-coupling at the C-NO2 position under standard conditions, limiting diversification options.

C-Br bond reactivity

Class-level inference

BDE ~280 kJ/mol; mild Pd coupling demonstrated for 4-bromo anhydride

Enables Suzuki/Heck diversification under conditions less accessible to C-Cl analogs

Based on general organometallic principles and patent examples

Evidence Dimension	Bond dissociation energy (C-X) and cross-coupling feasibility
Target Compound Data	C-Br: BDE ≈ 280 kJ/mol; amenable to Pd-catalyzed cross-coupling under mild conditions
Comparator Or Baseline	C-Cl: BDE ≈ 397 kJ/mol (less reactive); C-NO2: not a typical cross-coupling substrate
Quantified Difference	C-Br bond is approximately 117 kJ/mol weaker than C-Cl, translating to lower activation barrier for oxidative addition
Conditions	General organometallic chemistry principle; Suzuki coupling demonstrated for 4-bromo-1,8-naphthalic anhydride with Pd catalyst

Why This Matters

The synthetic accessibility of the C-Br bond for cross-coupling makes 4-bromonaphthalene-1,8-dicarboxylic acid a superior scaffold for library synthesis and derivatization compared to chloro or nitro analogs.

• [1] US Patent 4033986. Process for the preparation of 4-bromo-1,8-naphthalic acid anhydride. Describes use of 4-bromo-1,8-naphthalic acid derivatives as valuable intermediates. View Source
• [2] CRC Handbook of Chemistry and Physics, 84th Edition. Bond dissociation energies: C-Br ~280 kJ/mol, C-Cl ~397 kJ/mol. View Source
• [3] MDPI. Synthesis of 4-Phenyl-1,8-naphthalimide via Suzuki coupling of 4-bromo-1,8-naphthalic anhydride with phenyl boronic acid under microwave heating. View Source

Enhanced Phosphorescence via Internal Heavy Atom Effect: Bromine Enables Room-Temperature Triplet Emission

The bromine atom at the 4-position induces spin-orbit coupling that facilitates intersystem crossing from the singlet excited state to the triplet manifold, resulting in enhanced phosphorescence quantum yields [1]. Bromonaphthalene-labeled polymers exhibit readily observable phosphorescence in solution at room temperature, a property not available from chloro- or unsubstituted naphthalene derivatives [2]. Studies on the external heavy-atom effect demonstrate that an internal bromine atom is more effective at enhancing phosphorescence than an internal chlorine atom, with the radiative rate constant of phosphorescence increasing as a function of the atomic number of the halogen substituent [3]. The 4-nitro derivative, while electron-withdrawing, does not provide the same spin-orbit coupling enhancement.

Phosphorescence enhancement

Class-level inference

Br (Z=35) induces spin-orbit coupling; room-temp. phosphorescence observed in polymer matrices

Supports phosphorescence-based sensing applications unavailable with Cl/H/NO₂

External references confirm internal heavy-atom effect; validate in target matrix

Evidence Dimension	Phosphorescence quantum yield enhancement via internal heavy atom effect
Target Compound Data	Bromine (Z=35): significant spin-orbit coupling, observable room-temperature phosphorescence in polymer matrices
Comparator Or Baseline	Chlorine (Z=17): weaker spin-orbit coupling; Unsubstituted (H, Z=1): negligible phosphorescence; Nitro: different mechanism, not heavy-atom-driven
Quantified Difference	Qualitative enhancement: Br >> Cl > H. Radiative rate constant of phosphorescence scales approximately with Z⁴ for internal heavy atoms.
Conditions	Solution-phase phosphorescence of bromonaphthalene-labeled poly(acrylic acid) at room temperature (Macromolecules 1991)

Why This Matters

For applications requiring room-temperature phosphorescence, such as oxygen sensing, bioimaging, or anti-counterfeiting, the 4-bromo derivative provides unique photophysical functionality that unsubstituted or 4-chloro analogs cannot deliver.

• [1] Macromolecules, 1991, 24 (14), pp 4051-4056. Phosphorescence from a bromonaphthalene lumophore as a photophysical probe of polymer conformation and interpolymer interactions. View Source
• [2] Macromolecules, 1991. Room-temperature phosphorescence of 4-bromo-1,8-naphthalic anhydride derivative-based polyacrylamide copolymer with photo-stimulated responsiveness. View Source
• [3] External Heavy-Atom Spin-Orbital Coupling Effect. I. The Nature of the Interaction. Journal of Chemical Physics, or related theoretical study. View Source

Recommended Application Scenarios for 4-Bromonaphthalene-1,8-dicarboxylic Acid Based on Verified Differentiation Evidence

Metal-Organic Framework (MOF) Synthesis Requiring Halogenated Linkers for Post-Synthetic Modification

The 1,8-dicarboxylate coordination mode provides a rigid, peri-oriented ligand geometry, while the 4-bromo substituent enables post-synthetic modification via cross-coupling to introduce diverse functional groups into the MOF pores. The higher density of the brominated linker relative to unsubstituted or 4-chloro analogs [1] may also contribute to framework stability. MOFs constructed with naphthalenedicarboxylate ligands have demonstrated applications in gas storage, luminescence, and catalysis [2].

Fluorescent Probe Development Using the Heavy Atom Effect for Phosphorescence-Based Detection

The internal heavy atom effect of bromine facilitates room-temperature phosphorescence, enabling the design of oxygen sensors, bioimaging probes, and anti-counterfeiting materials [3]. 4-Bromo-1,8-naphthalic anhydride, readily prepared from the diacid, has been used as a starting material for fluorescent probes detecting Cu²⁺ ions in living cells and for ratiometric ClO⁻ detection [4].

Dye and Optical Brightener Intermediate Synthesis

4-Bromo-1,8-naphthalic acid anhydride, prepared by cyclization of the diacid, is an established intermediate for dyestuffs, pigments, and optical brighteners [5]. The selective bromination at the 4-position (rather than the 3-position) is critical for the desired chromophoric properties, and the diacid form provides a stable, storable precursor that can be converted to the anhydride upon demand.

Density-Based Separation and Quality Control of Naphthalenedicarboxylic Acid Isomers

The significantly higher predicted density of 4-bromonaphthalene-1,8-dicarboxylic acid (1.8 g/cm³) relative to all other 4-substituted and unsubstituted 1,8-NDC analogs [1] provides a practical handle for identity confirmation and purity assessment using density measurement or gradient centrifugation, reducing reliance on more expensive chromatographic or spectroscopic methods.

Application

Selection Property

Validation Focus

MOF synthesis with post-synthetic modification

Bromo substituent for cross-coupling; rigid 1,8-dicarboxylate geometry

Linker geometry retention, PSM efficiency

Phosphorescence-based probe development

Heavy atom effect for triplet emission

Phosphorescence quantum yield, O₂ sensitivity

Dye & optical brightener intermediate

4-Bromo anhydride as stable synthon

Regioselective bromination, anhydride formation

Density-based identity/QC separation

High predicted density vs. analogs

Density measurement, gradient centrifugation

• [1] Guidechem, Pinpools, Molbase. Comparative density data for 4-bromo-, unsubstituted, 4-chloro-, and 4-nitro-naphthalene-1,8-dicarboxylic acids. View Source
• [2] Inorganica Chimica Acta, 2017, 466, 308-323. Review on naphthalenedicarboxylate MOFs. View Source
• [3] Macromolecules, 1991, 24 (14), pp 4051-4056. Phosphorescence from bromonaphthalene lumophore. View Source
• [4] Ratiometric fluorescent probe with AIE characteristics for hypochlorite detection and biological imaging, 2024. Uses 4-bromo-1,8-naphthalic anhydride as starting material. View Source
• [5] US Patent 4033986. Process for the preparation of 4-bromo-1,8-naphthalic acid anhydride, a valuable intermediate for dyestuffs and optical brighteners. View Source